Cas no 4525-28-4 ((E)-3-Methoxy-2-butenoic acid methyl ester)

• Product Name: (E)-3-Methoxy-2-butenoic acid methyl ester
• CAS No: 4525-28-4
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• MDL: MFCD09838566
• CID: 1070312
• PubChem ID: 5357209
• Update Time: 2025-06-14

(E)-3-Methoxy-2-butenoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• (E)-3-Methoxy-2-butenoic acid methyl ester
• EN300-1692916
• 35217-21-1
• methyl (E)-3-methoxybut-2-enoate
• 4525-28-4
• CS-0452646
• NSC73183
• (E)-3-Methoxy-2-butenoicacidmethylester
• methyl (E)-3-methoxy-crotonate
• methyl (2E)-3-methoxybut-2-enoate
• SCHEMBL8822877
• J-501965
• (E)-3-Methoxy-2-butenoic acid methyl ester, AldrichCPR
• AKOS006282711
• SCHEMBL9588257
• NSC-73183
• 2-Butenoic acid, 3-methoxy-, methyl ester, (E)-
• G78919

• MDL： MFCD09838566
• Inchi： 1S/C6H10O3/c1-5(8-2)4-6(7)9-3/h4H,1-3H3/b5-4+
• InChI Key： RJSHZZLJYZOHRU-SNAWJCMRSA-N
• SMILES： O(C)/C(=C/C(=O)OC)/C

Computed Properties

• Exact Mass: 130.062994177g/mol
• Monoisotopic Mass: 130.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.5Ų

(E)-3-Methoxy-2-butenoic acid methyl ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on (E)-3-Methoxy-2-butenoic acid methyl ester

Comprehensive Overview of (E)-3-Methoxy-2-butenoic acid methyl ester (CAS No. 4525-28-4): Properties, Applications, and Industry Insights

(E)-3-Methoxy-2-butenoic acid methyl ester (CAS No. 4525-28-4) is a specialized organic compound widely recognized for its versatile applications in fragrance synthesis, pharmaceutical intermediates, and agrochemical formulations. This ester derivative, characterized by its methoxy and butenoic acid functional groups, exhibits unique chemical properties that make it valuable in industrial and research settings. Its CAS number 4525-28-4 serves as a critical identifier for regulatory and safety documentation.

In recent years, the demand for (E)-3-Methoxy-2-butenoic acid methyl ester has surged due to its role in sustainable fragrance development. With consumers increasingly favoring eco-friendly and naturally derived scents, this compound is leveraged as a key intermediate in synthesizing floral and fruity notes. Its low volatility and stability under varying pH conditions align with the industry’s shift toward "green chemistry" and reduced environmental impact—a topic dominating forums like Google Scholar and ResearchGate.

From a molecular perspective, the E-configuration of this ester ensures optimal reactivity in cross-coupling reactions, a feature highlighted in peer-reviewed journals such as Journal of Organic Chemistry. Researchers frequently search for "4525-28-4 synthesis" or "methoxy butenoate applications" to explore its utility in asymmetric catalysis and polymer science. These long-tail keywords reflect the compound’s niche yet growing relevance in advanced material sciences.

The pharmaceutical sector also utilizes CAS 4525-28-4 as a precursor for bioactive molecules. Its structural motif is found in prototypes targeting metabolic disorders—a trending focus area amid rising global health concerns. Online queries like "(E)-3-Methoxy-2-butenoic acid methyl ester solubility" or "ester derivatives in drug design" underscore its interdisciplinary appeal. Notably, its compatibility with microwave-assisted synthesis (a hot topic in AI-driven chemical research) enhances its adoption in high-throughput screening.

Quality control protocols for 4525-28-4 emphasize HPLC and GC-MS analysis, ensuring compliance with REACH and FDA standards. Discussions on platforms like LinkedIn and ScienceDirect often address batch-to-batch consistency—a priority for manufacturers. Furthermore, its low toxicity profile (as per OECD Guidelines) makes it a safer alternative to halogenated analogs, resonating with ESG (Environmental, Social, and Governance) trends.

In conclusion, (E)-3-Methoxy-2-butenoic acid methyl ester (CAS No. 4525-28-4) bridges innovation and practicality across industries. Its alignment with sustainable chemistry, coupled with robust synthetic adaptability, positions it as a compound of enduring significance. As AI-powered tools like ChatGPT and IBM RXN accelerate molecular discovery, the demand for such tailored intermediates is poised to grow exponentially.